Cas no 50743-17-4 (3-Cyanochromone)

3-Cyanochromone is a versatile organic compound known for its distinctive blue color and strong UV absorption properties. It is widely employed in the synthesis of dyes, pigments, and photochromic materials. The compound offers high purity and stability, making it ideal for applications requiring precise color matching and UV protection. Its unique chemical structure facilitates efficient reactions, enhancing the productivity of chemical processes.

3-Cyanochromone structure

Product Name:3-Cyanochromone

CAS No:50743-17-4

MF:C₁₀H₅NO₂

MW:171.152202367783

MDL:MFCD00052604

CID:89593

PubChem ID:253661128

Update Time:2025-06-24

3-Cyanochromone Chemical and Physical Properties

Names and Identifiers

- Chromone-3-carbonitrile
- 3-Cyanochromone
- 4-oxo-4H-chromene-3-carbonitrile
- 4-oxochromene-3-carbonitrile
- 4-Oxo-4H-1-benzopyran-3-carbonitrile
- SFWNPLLGXKJESA-UHFFFAOYSA-N
- Maybridge1_006148
- Oprea1_796447
- 4-oxo-chromene-3-carbonitrile
- FC12
- HMS558P10
- 3-Cyano-4H-1-benzopyran-4-one
- 4-oxo-1-benzopyran-3-carbonitrile
- SBB057367
- OR1306
- BDBM50129065
- 5328AH
- 4-Ox
- FT-0619345
- CCG-1738
- 50743-17-4
- A828276
- MFCD00052604
- CHEMBL3278535
- DTXSID10334606
- C3075
- SCHEMBL2525949
- CHEBI:194664
- 4-Oxo-4H-chromene-3-carbonitrile #
- AKOS015916668
- 3-Cyanochromone, 97%
- LS-13735
- D81707
- 4-oxidanylidenechromene-3-carbonitrile
- EN300-412404
- CS-0088469
- A1ABR
- DB-051834
- MDL： MFCD00052604
- Inchi： 1S/C10H5NO2/c11-5-7-6-13-9-4-2-1-3-8(9)10(7)12/h1-4,6H
- InChI Key： SFWNPLLGXKJESA-UHFFFAOYSA-N
- SMILES： O1C=C(C#N)C(C2C=CC=CC1=2)=O

Computed Properties

Exact Mass: 171.03200
Monoisotopic Mass: 171.032028
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 310
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.5
Topological Polar Surface Area: 50.1

Experimental Properties

Color/Form: powder
Density: 1.34
Melting Point: 175.0 to 179.0 deg-C
Boiling Point: 278.3±40.0 °C at 760 mmHg
Flash Point: 119.5±17.6 °C
Refractive Index: 1.621
PSA: 54.00000
LogP: 1.66468
Solubility: Insoluble

3-Cyanochromone Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H301-H312 + H332
Warning Statement： P280-P301 + P310
Hazardous Material transportation number：3276
WGK Germany：3
Hazard Category Code： 20/21-25
Safety Instruction： S36/37/39-S26
Hazardous Material Identification：
HazardClass：6.1
PackingGroup：III
Safety Term：6.1
Packing Group：III
Risk Phrases：R36/37/38
Packing Group：III
Hazard Level：6.1
Storage Condition：Store at 4°C,-4At ℃Store…Better

3-Cyanochromone Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Cyanochromone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449042125-25g	4-Oxo-4H-chromene-3-carbonitrile	50743-17-4	95%	25g	$200.85	2023-09-01
TRC	C982295-100mg	3-Cyanochromone	50743-17-4		100mg	$64.00	2023-05-18
TRC	C982295-250mg	3-Cyanochromone	50743-17-4		250mg	$75.00	2023-05-18
TRC	C982295-500mg	3-Cyanochromone	50743-17-4		500mg	$87.00	2023-05-18
TRC	C982295-1g	3-Cyanochromone	50743-17-4		1g	$98.00	2023-05-18
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	383481-5G	3-Cyanochromone	50743-17-4		5g	¥765.34	2023-12-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	KA681-1g	3-Cyanochromone	50743-17-4	98.0%(GC)	1g	￥325.0	2022-07-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C859207-25g	3-Cyanochromone	50743-17-4	≥98%	25g	￥1,588.00	2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C859207-1g	3-Cyanochromone	50743-17-4	≥98%	1g	￥103.00	2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C859207-5g	3-Cyanochromone	50743-17-4	≥98%	5g	￥368.00	2022-09-02

3-Cyanochromone Production Method

3-Cyanochromone Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:50743-17-4)3-Cyanochromone

Order Number:A1205487

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 15:57

Price ($):160.0

Email:sales@amadischem.com

Product Official Link

3-Cyanochromone Related Literature

1. Catalytic conversion of ketones to esters via C(O)–C bond cleavage under transition-metal free conditions

Murugan Subaramanian,Palmurukan M. Ramar,Jagannath Rana,Virendra Kumar Gupta,Ekambaram Balaraman Chem. Commun. 2020 56 8143
2. Domino reactions of 2-methyl chromones containing an electron withdrawing group with chromone-fused dienes

Jian Gong,Fuchun Xie,Wenming Ren,Hong Chen,Youhong Hu Org. Biomol. Chem. 2012 10 486
3. Silver-catalyzed cascade reactions of 3-cyanochromone with 1,1-enediamines: synthesis of highly functionalized 2-(pyridin-3-yl)-chromeno[2,3-d]pyrimidines

Qiang Xiao,Jin Liu,Jia-Hui Nie,Ling-Bin Kong,Jun Lin,Sheng-Jiao Yan Org. Chem. Front. 2020 7 2035
4. Metal-free access to 3-allyl-2-alkoxychromanones via phosphine-catalyzed alkoxy allylation of chromones with MBH carbonates and alcohols

Ling Meng,Xiaoyong Chang,Zhenyang Lin,Jun (Joelle) Wang Org. Biomol. Chem. 2021 19 2663
5. Nitroenediamines (EDAMs), and N-methyl-1-(methylthio)-2-nitroethenamine (NMSM) derivatives: scaffolds for heterocycle molecular diversity (update from 2012 to 2021)

Fahimeh Abedinifar,Bagher Larijani,Mohammad Mahdavi RSC Adv. 2022 12 30436

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